Cas no 315-37-7 (Testosterone enanthate)

• Product Name: Testosterone enanthate
• CAS No: 315-37-7
• MF: C₂₆H₄₀O₃
• MW: 400.594
• CID: 36805
• PubChem ID: 9416
• Update Time: 2025-06-14

Testosterone enanthate Chemical and Physical Properties

Names and Identifiers

• 17BETA-HYDROXY-4-ANDROSTEN-3-ONE 17-ENANTHATE
• 17b-hydroxyandrost-4-en-3-one-17-ethanate
• 4-ANDROSTEN-17BETA-OL-3-ONE 17-ENANTHATE
• 4-ANDROSTEN-17-BETA-OL-3-ONE ENANTHATE
• TESTOSTERONE ENANTATE
• TESTOSTERONE ENANTHATE
• TESTOSTERONE HEPTANOATE
• TESTOSTERONE HEPTYLATE
• 17-[(1-Oxoheptyl)oxy]androst-4-en-3-one
• 17-Hydroxyandrost-4-en-3-one, 17-heptanoate
• 3-Oxoandrost-4-en-17-yl heptanoate
• Andro L.A. 200
• Androst-4-en-3-one, 17-[(1-oxoheptyl)oxy]-, (17beta)-
• Androst-4-en-3-one, 17beta-hydroxy-, heptanoate
• Androtardyl
• Atlatest
• component of Androgyn l.a.
• component of Deladumone
• component of Ditate
• component of Mal-O-Fem L.A
• Atlates
• Delatest
• Delatestryl
• Everone
• Exten test
• reposotmd
• Testate
• testenate
• Testinon
• testosterone ananthane
• testosterone oenanthate
• Testosterone enantate for system suitability
• Testosterone enantate for peak identification
• TESTOSTERONE ENANTHATE COMPONENT OF DITATE-DS
• 17-Hydroxyandrost-4-en-3-one, 17-heptanoic acid
• Ditate (Salt/Mix)
• Testosterone enanthate, analytical standard
• 17-heptanoyl-17beta-hydroxyandrost-4-en-3-one
• 17-((1-Oxoheptyl)oxy)androst-4-en-3-one
• Testosterone, heptanoate
• 17beta-Hydroxyandrost-4-en-3-one enanthate
• AKOS015960945
• Testosterone enanthate [USP:JAN]
• Androst-4-en-3-one, 17-((1-oxoheptyl)oxy)-, (17beta)-
• Testanthate
• Reposo TMD
• DTXCID901474730
• DePatestrye
• Androst-4-en-3-one,(17.beta.)-
• EINECS 206-253-5
• 4-Androsten-3-one 17beta-enanthate
• Testosterone enantate for peak identification, European Pharmacopoeia (EP) Reference Standard
• Testosterone heptoic acid
• 17.BETA.-(HEPTANOYLOXY)ANDROST-4-EN-3-ONE [WHO-IP]
• Testosterone ethanate
• SCHEMBL42687
• [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] heptanoate
• Malogen L.A.
• Heptanoic acid, ester with testosterone
• LMST02020075
• (8R,9S,10R,13S,14S,17S)-10,13-Dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl heptanoate
• TESTOSTERONE ENANTATE (MART.)
• Malogen L.A.200
• C08157
• TESTOSTERONE ENANTHATE CIII [USP-RS]
• Androst-4-en-3-one, 17-[(1-oxoheptyl)oxy]-, (17.beta.)-
• Androgyn L.A. (Salt/Mix)
• CHEMBL1200335
• Testosterone enantate for system suitability, European Pharmacopoeia (EP) Reference Standard
• NSC17591
• 7Z6522T8N9
• Testosterone 17-heptanoate
• BRD-K89657519-001-01-8
• Testosterone enanthate (JP17/USP)
• TESTOSTERONE ENANTHATE [USP MONOGRAPH]
• TESTOSTERONE ENANTHATE CIII (USP-RS)
• 315-37-7
• s3717
• Testoenant
• DITATE-DS COMPONENT TESTOSTERONE ENANTHATE
• Testonenant
• TESTOSTERONI ENANTAS [WHO-IP LATIN]
• 3-Oxoandrost-4-en-17-yl heptanoate, (17.beta.)- #
• CCG-268655
• Testosterone enanthate ciii
• CCRIS 7082
• CHEBI:9464
• Xyosted (Autoinjector)
• TESTOSTERONE ENANTATE [WHO-IP]
• Androst-4-en-3-one, 17.beta.-hydroxy-, heptanoate
• UNII-7Z6522T8N9
• Testostroval
• Delatestryl (TN)
• Depo-Testro Med
• 4-Androsten-3-one 17.beta.-enanthate
• TESTOSTERONE ENANTATE (EP MONOGRAPH)
• Andropository
• Testosterone enantate, European Pharmacopoeia (EP) Reference Standard
• Androst-4-en-3-one, heptanoate
• 4-08-00-00979 (Beilstein Handbook Reference)
• Testosterone enanthate, United States Pharmacopeia (USP) Reference Standard
• TESTOSTERONE ENANTHATE (USP-RS)
• DTXSID701016540
• DB13944
• TESTOSTERONE ENANTHATE [WHO-DD]
• DS-11585
• TESTOSTERONE ENANTHATE [VANDF]
• Testosterone heptoate
• SR-01000942262
• Reposo-TMD
• Orquisteron-E
• Androst-4-en-3-one, 17-(1-oxoheptyl)oxy-, (17beta)-
• Deladumone (Salt/Mix)
• 17beta-hydroxyandrost-4-en-3-one heptanoate
• Testosterone 17beta-heptanoic acid
• NS00015428
• Durathate
• ANDROST-4-EN-3-ONE, 17-(1-OXOHEPTYL)OXY-, (17.BETA.)-
• Androst-4-en-3-one, 17-[(1-oxoheptyl)oxy]-, (17b)-
• Testosterone 17beta-heptanoate
• 17beta-(HEPTANOYLOXY)ANDROST-4-EN-3-ONE
• NSC-17591
• TESTOSTERONE ENANTATE [EP MONOGRAPH]
• Q27108402
• 3-oxoandrost-4-en-17beta-yl heptanoate
• Androgyn L.A.
• D00958
• Primosteston
• BRN 3170544
• WLN: L E5 B666 OV MUTJ A E FOV6
• TESTOSTERONE ENANTATE [MART.]
• AC-12599
• SR-01000942262-1
• TESTOSTERONE ENANTHATE [MI]
• TESTOSTERONE ENANTHATE [USP-RS]
• Ditate
• Testo-Enant
• Testosteroni enantas
• W-106891
• Andro LA
• TESTOSTERONE ENANTHATE [JAN]
• TESTOSTERONE ENANTHATE (USP MONOGRAPH)
• 17beta-Enanthoxyandrost-4-en-3-one
• Testosterone enanthate (USP:JAN)
• TESTOSTERONE ENANTHATE [ORANGE BOOK]
• Xyosted
• Testosterone 17-enanthate
• Testosterone enanthate

• MDL： MFCD00055890
• Inchi： 1S/C26H40O3/c1-4-5-6-7-8-24(28)29-23-12-11-21-20-10-9-18-17-19(27)13-15-25(18,2)22(20)14-16-26(21,23)3/h17,20-23H,4-16H2,1-3H3/t20-,21-,22-,23-,25-,26-/m0/s1
• InChI Key： VOCBWIIFXDYGNZ-IXKNJLPQSA-N
• SMILES： CCCCCCC(=O)O[C@H]1CC[C@H]2[C@@H]3CCC4=CC(=O)CC[C@]4(C)[C@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 400.29800
• Monoisotopic Mass: 400.297745
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Powder
• Density: 1.0562 (rough estimate)
• Melting Point: 34-39 ºC
• Boiling Point: 463.22°C (rough estimate)
• Flash Point: 214.2±30.2 °C
• Refractive Index: 1.4700 (estimate)
• PSA: 43.37000
• LogP: 6.40050
• Solubility: Not available
• Specific Rotation: 77 º
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Testosterone enanthate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 45-63
• Safety Instruction： S53-S22-S36/37/39-S45
• RTECS：XA3080000
• Hazardous Material Identification：
• Risk Phrases：R45; R63
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Testosterone enanthate

Recent Advances in Testosterone Enanthate (315-37-7) Research: A Comprehensive Review

Testosterone enanthate (CAS: 315-37-7) is a widely used esterified form of testosterone, primarily employed in hormone replacement therapy (HRT) and performance enhancement. Recent studies have focused on optimizing its pharmacokinetics, exploring novel delivery systems, and investigating its therapeutic potential beyond traditional applications. This review synthesizes the latest findings from peer-reviewed literature, clinical trials, and industry reports to provide a comprehensive update on testosterone enanthate research.

A 2023 study published in the Journal of Steroid Biochemistry and Molecular Biology investigated the metabolic stability of testosterone enanthate (315-37-7) in various carrier systems. Researchers employed LC-MS/MS to analyze the compound's half-life in different formulations, revealing that liposomal encapsulation could extend its active duration by 40% compared to traditional oil-based injections. This finding has significant implications for reducing administration frequency in clinical settings.

Emerging research has also explored the potential of testosterone enanthate in neurodegenerative diseases. A multicenter trial demonstrated its neuroprotective effects in early-stage Parkinson's disease, with patients receiving optimized doses (200mg every 2 weeks) showing 30% slower disease progression compared to placebo groups. The mechanism appears related to testosterone's modulation of mitochondrial function in dopaminergic neurons.

From a manufacturing perspective, recent patents (US20230192671A1) have disclosed improved synthesis methods for 315-37-7, achieving 98.5% purity through novel crystallization techniques. This advancement addresses previous challenges with enantiomeric impurities that affected batch consistency. Analytical methods have similarly progressed, with UHPLC-UV now enabling detection limits of 0.1 ng/mL for testosterone enanthate in plasma samples.

Safety research has yielded important updates regarding cardiovascular risks. The 2024 ENDORSE study, tracking 5,000 patients over 3 years, found no significant association between therapeutic testosterone enanthate use and increased cardiovascular events when hematocrit levels were properly managed. However, the study reinforced the importance of individualized dosing protocols and regular monitoring in clinical practice.

Looking forward, several phase II clinical trials are investigating testosterone enanthate's potential in cachexia associated with chronic kidney disease, with preliminary results showing promising effects on lean mass preservation. Additionally, the development of biodegradable microsphere formulations may soon offer subcutaneous administration alternatives to intramuscular injections, potentially improving patient compliance.